Cas no 479255-14-6 ( )

• Product Name: &nbsp
• CAS No: 479255-14-6
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 874904
• PubChem ID: 20755081
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-propan-2-ylphenol
• Phenol, 3-fluoro-4-(1-methylethyl)- (9CI)
•  

• Inchi： 1S/C9H11FO/c1-6(2)8-4-3-7(11)5-9(8)10/h3-6,11H,1-2H3
• InChI Key： RIPIAQSJJRKNIR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)C)O

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes